Cas no 733740-70-0 (trans-2-2-(2-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid)

• Product Name: trans-2-2-(2-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid
• CAS No: 733740-70-0
• MF: C₁₄H₁₅IO₃
• MW: 358.171576738358
• CID: 872089
• PubChem ID: 24722373
• Update Time: 2025-04-19

trans-2-2-(2-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• LogP
• trans-2-[2-(2-Iodophenyl)-2-oxoethyl]-cyclopentane-1-carboxylic acid
• TRANS-2-[2-(2-IODOPHENYL)-2-OXOETHYL]CYCLOPENTANE-1-CARBOXYLIC ACID
• trans-2-2-(2-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid
• 733740-70-0
• MFCD06799088
• (1R,2S)-2-[2-(2-iodophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid
• TRANS-2-[2-(2-IODOPHENYL)-2-OXOETHYL]CYCLOPENTANE-1-CARBOXYLICACID
• DTXSID901154900
• rel-(1R,2S)-2-[2-(2-Iodophenyl)-2-oxoethyl]cyclopentanecarboxylic acid
• AKOS016017564
• FS-6078

• MDL： MFCD06799088
• Inchi： 1S/C14H15IO3/c15-12-7-2-1-5-11(12)13(16)8-9-4-3-6-10(9)14(17)18/h1-2,5,7,9-10H,3-4,6,8H2,(H,17,18)/t9-,10+/m0/s1
• InChI Key： AVVNAOHVFDKTII-VHSXEESVSA-N
• SMILES： IC1C=CC=CC=1C(C[C@@H]1CCC[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 358.00700
• Monoisotopic Mass: 358.00659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.36490